Cas no 749240-52-6 (4,7-Difluoroindoline-2,3-dione)

• Product Name: 4,7-Difluoroindoline-2,3-dione
• CAS No: 749240-52-6
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• MDL: MFCD07368849
• CID: 93015
• PubChem ID: 16795878
• Update Time: 2025-05-26

4,7-Difluoroindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-Difluoroindoline-2,3-dione
• 4,7-difluoro-1H-indole-2,3-dione
• 4,7-DIFLUOROISATIN
• 4,7-Difluoro indole-2,3-dione
• 4,7-difluoro-2,3-dihydro-1H-indole-2,3-dione
• 4,7-difluoroisatine
• ZHGOEPJMKPVIRT-UHFFFAOYSA-N
• CS-0251809
• 749240-52-6
• AKOS000149113
• EN300-56167
• A838265
• AB32099
• DTXSID20588633
• FT-0658577
• AS-10101
• 1H-Indole-2,3-dione, 4,7-difluoro-
• 4,7-Difluoroisatin4,7-Difluoroindole-2,3-dione
• SCHEMBL331905
• MFCD07368849

• MDL： MFCD07368849
• Inchi： 1S/C8H3F2NO2/c9-3-1-2-4(10)6-5(3)7(12)8(13)11-6/h1-2H,(H,11,12,13)
• InChI Key： ZHGOEPJMKPVIRT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C(C(N2)=O)=O)F

Computed Properties

• Exact Mass: 183.01300
• Monoisotopic Mass: 183.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: 1.23760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4,7-Difluoroindoline-2,3-dione

Introduction to 4,7-Difluoroindoline-2,3-dione (CAS No. 749240-52-6)

4,7-Difluoroindoline-2,3-dione is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 749240-52-6, belongs to the indoline class of molecules, which are known for their broad spectrum of pharmacological applications. The presence of fluorine atoms at the 4th and 7th positions introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The synthesis and application of 4,7-Difluoroindoline-2,3-dione have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The compound’s dione functionality at the 2 and 3 positions provides a reactive site for further chemical modifications, enabling the creation of more complex derivatives with tailored biological properties. This flexibility has made it a focal point for researchers exploring new avenues in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated indole derivatives due to their enhanced metabolic stability and improved binding affinity to biological targets. 4,7-Difluoroindoline-2,3-dione is no exception and has been explored as a precursor in the synthesis of various pharmacologically active compounds. Its unique structure allows for interactions with multiple biological pathways, making it a promising candidate for treating a range of diseases.

One of the most compelling aspects of 4,7-Difluoroindoline-2,3-dione is its potential as an intermediate in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to create compounds that target enzymes involved in cancer progression, inflammation, and infectious diseases. The fluorine atoms enhance the lipophilicity of the molecule, improving its ability to cross cell membranes and reach intracellular targets. This property is particularly crucial for designing drugs that require precise targeting within complex biological systems.

The pharmaceutical industry has been particularly keen on exploring fluorinated indoles due to their demonstrated efficacy in preclinical studies. For instance, derivatives of 4,7-Difluoroindoline-2,3-dione have shown promise in inhibiting kinases and other enzymes that play a pivotal role in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive therapeutic targets. The ability to fine-tune the structure of these compounds through strategic modifications has led to several novel drug candidates entering clinical trials.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4,7-Difluoroindoline-2,3-dione. Molecular modeling techniques allow researchers to predict the binding affinity and selectivity of different derivatives before synthesizing them in the lab. This approach not only saves time and resources but also increases the likelihood of identifying potent and selective drug candidates. The integration of machine learning algorithms has further enhanced these capabilities by enabling more accurate predictions based on large datasets.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter the pharmacokinetic properties of a molecule, including its solubility, stability, and bioavailability. In the case of 4,7-Difluoroindoline-2,3-dione, the fluorine atoms contribute to its high metabolic stability, reducing the likelihood of rapid degradation in vivo. This stability is critical for ensuring that the drug reaches its target site effectively and remains active long enough to exert its therapeutic effect.

Another notable aspect of 4,7-Difluoroindoline-2,3-dione is its potential as a building block for more complex heterocyclic systems. By introducing additional functional groups or linking it with other scaffolds, researchers can generate highly intricate molecules with unique properties. Such combinatorial approaches have led to several breakthroughs in drug discovery，wherein multifunctional drugs are designed to address multiple targets simultaneously，offering more comprehensive therapeutic solutions.

The future prospects for 4，7-Difluoroindoline-2，3-dione are promising，with ongoing research aimed at expanding its applications across various therapeutic areas。As our understanding of biological pathways continues to grow，so does the demand for innovative molecules like this one。The ability to modify its structure allows for endless possibilities，making it a cornerstone in modern drug design。With continued exploration，we can expect to see more derivatives entering clinical trials and eventually becoming integral parts of treatment regimens worldwide。